Cas no 132414-78-9 (Ethyl 1-benzylhexahydropyrrolo3,4-bpyrrole-5(1H)-carboxylate)

Ethyl 1-benzylhexahydropyrrolo[3,4-b]pyrrole-5(1H)-carboxylate is a heterocyclic compound featuring a fused pyrrolidine-pyrrole core with a benzyl substituent and an ethyl carboxylate functional group. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate for bioactive molecule development. The bicyclic framework enhances conformational rigidity, potentially improving binding affinity in target interactions. The benzyl group offers opportunities for further functionalization, while the ester moiety allows for straightforward derivatization. Its well-defined stereochemistry and stability under standard conditions make it a reliable building block for complex organic synthesis. The compound is typically handled under inert conditions to preserve its reactivity profile.
Ethyl 1-benzylhexahydropyrrolo3,4-bpyrrole-5(1H)-carboxylate structure
132414-78-9 structure
Product Name:Ethyl 1-benzylhexahydropyrrolo3,4-bpyrrole-5(1H)-carboxylate
CAS No:132414-78-9
MF:C16H22N2O2
MW:274.358084201813
MDL:MFCD09953127
CID:98174
PubChem ID:11086974
Update Time:2025-10-11

Ethyl 1-benzylhexahydropyrrolo3,4-bpyrrole-5(1H)-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 1-benzylhexahydropyrrolo[3,4-b]pyrrole-5(1H)-carboxylate
    • ethyl 1-benzyl-2,3,3a,4,6,6a-hexahydropyrrolo[2,3-c]pyrrole-5-carboxylate
    • Pyrrolo[3,4-b]pyrrole-5(1H)-carboxylicacid, hexahydro-1-(phenylmethyl)-, ethyl ester
    • AK-28043
    • ethyl 2-benzyl-2,7-diazabicyclo[3.3.0]octane-7-carboxylate
    • FT-0645783
    • I14-32065
    • KB-201135
    • SureCN6356905
    • Ethyl 1-benzyl-hexahydropyrrolo [3,4-b]pyrrole-5(1H)-carboxylate
    • Ethyl1-benzylhexahydropyrrolo[3,4-b]pyrrole-5(1H)-carboxylate
    • ETHYL 1-BENZYL-HEXAHYDROPYRROLO[3,4-B]PYRROLE-5(1H)-CARBOXYLATE
    • Pyrrolo[3,4-b]pyrrole-5(1H)-carboxylic acid, hexahydro-1-(phenylmethyl)-, ethyl ester
    • MFCD09953127
    • AKOS015909609
    • DTXSID80454769
    • 132414-78-9
    • CS-0444677
    • ethyl 2-benzyl-2,7-diazabicyclo[3.3.0]octane -7-carboxylate
    • YPNVJYVXTBJLRR-UHFFFAOYSA-N
    • ethyl 2-benzyl-2,7-diazabicyclo [3.3.0]octane-7-carboxylate
    • Pyrrolo[3,4-b]pyrrole-5(1H)-carboxylicacid,hexahydro-1-(phenylmethyl)-,ethyl ester
    • SCHEMBL6356905
    • CS-11117
    • cis-1-Benzyl-5-ethoxycarbonylhexahydropyrrolo[3,4-b]pyrrole
    • ETHYL 1-BENZYL-HEXAHYDROPYRROLO[3,4-B]PYRROLE-5-CARBOXYLATE
    • DB-095995
    • Ethyl 1-benzylhexahydropyrrolo3,4-bpyrrole-5(1H)-carboxylate
    • MDL: MFCD09953127
    • Inchi: 1S/C16H22N2O2/c1-2-20-16(19)18-11-14-8-9-17(15(14)12-18)10-13-6-4-3-5-7-13/h3-7,14-15H,2,8-12H2,1H3
    • InChI Key: YPNVJYVXTBJLRR-UHFFFAOYSA-N
    • SMILES: O(CC)C(N1CC2C(C1)CCN2CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 274.16800
  • Monoisotopic Mass: 274.168127949g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 32.8Ų

Experimental Properties

  • Density: 1.155±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.41 g/l) (25 º C),
  • PSA: 32.78000
  • LogP: 2.22500

Ethyl 1-benzylhexahydropyrrolo3,4-bpyrrole-5(1H)-carboxylate Security Information

  • Storage Condition:Sealed in dry,2-8°C

Ethyl 1-benzylhexahydropyrrolo3,4-bpyrrole-5(1H)-carboxylate Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Additional information on Ethyl 1-benzylhexahydropyrrolo3,4-bpyrrole-5(1H)-carboxylate

Comprehensive Overview of Ethyl 1-benzylhexahydropyrrolo[3,4-b]pyrrole-5(1H)-carboxylate (CAS No. 132414-78-9)

Ethyl 1-benzylhexahydropyrrolo[3,4-b]pyrrole-5(1H)-carboxylate (CAS No. 132414-78-9) is a heterocyclic compound with a unique structural framework, combining pyrrolidine and benzyl functionalities. This compound has garnered significant attention in pharmaceutical and organic chemistry research due to its potential as a building block for bioactive molecules. Its molecular formula and structural complexity make it a subject of interest for drug discovery, particularly in the development of central nervous system (CNS) targeting agents and enzyme inhibitors.

The compound's synthetic versatility allows for modifications at multiple sites, enabling the creation of derivatives with tailored properties. Researchers often explore its structure-activity relationships (SAR) to optimize pharmacological profiles. In recent years, the demand for novel heterocyclic scaffolds like this has surged, driven by the need for new therapeutic agents addressing unmet medical needs. Its CAS registry number (132414-78-9) serves as a critical identifier in chemical databases, facilitating global research collaboration.

From an industrial perspective, Ethyl 1-benzylhexahydropyrrolo[3,4-b]pyrrole-5(1H)-carboxylate is valued for its role in high-value chemical synthesis. Its benzyl-protected amine group and ester functionality offer strategic handles for further transformations, making it a preferred intermediate in multistep synthetic routes. The compound's stability under standard conditions and solubility in common organic solvents enhance its practicality in laboratory settings.

In the context of current research trends, this compound aligns with the growing focus on nitrogen-rich heterocycles for drug design. Its bicyclic pyrrolo-pyrrole core mimics motifs found in natural alkaloids, which are often associated with bioactivity. As the pharmaceutical industry shifts toward targeted therapies, such scaffolds are increasingly explored for their potential in GPCR modulation and kinase inhibition.

For synthetic chemists, the compound's stereochemical complexity presents both challenges and opportunities. The hexahydropyrrolo[3,4-b]pyrrole system can exist in multiple diastereomeric forms, each potentially exhibiting distinct biological properties. This aspect is particularly relevant in the era of enantioselective synthesis, where chiral purity is paramount for drug efficacy and safety.

Environmental and green chemistry considerations also apply to the production and use of this compound. Researchers are investigating catalytic methods to streamline its synthesis, reducing reliance on hazardous reagents. Such efforts align with the broader push for sustainable pharmaceutical manufacturing, a topic dominating industry conferences and academic publications.

In analytical chemistry, Ethyl 1-benzylhexahydropyrrolo[3,4-b]pyrrole-5(1H)-carboxylate requires specialized chromatographic techniques for purity assessment due to its polar functional groups. Advanced HPLC-MS and NMR methodologies are typically employed to characterize its isomeric composition and confirm batch-to-batch consistency—a critical factor in quality control protocols.

The compound's intellectual property landscape reflects its commercial potential. Patent literature reveals applications in neurological disorder treatments and pain management formulations. However, its generic availability makes it accessible for non-proprietary research, fostering innovation across academic and industrial sectors.

Looking ahead, computational chemistry approaches are being applied to predict new derivatives of this scaffold with enhanced ADMET properties. The integration of AI-driven drug discovery platforms has accelerated the exploration of its chemical space, addressing contemporary challenges in personalized medicine development.

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